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N-Acryloylglycine NMR spectrum analysis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N-Acryloylglycine

CAS No.: 24599-25-5

Cat. No.: S663276

N-Acryloylglycine Chemical Information

The table below summarizes the key identifying information for N-Acryloylglycine from the Human

Metabolome Database [1].

Property Description

Common Name N-Acryloylglycine [1]

CAS Number 24599-25-5 [1] [2]

Molecular Formula CsH/NO3 [1] [2]

Average Molecular Weight 129.11 g/mol [1] [2]

IUPAC Name 2-(prop-2-enamido)acetic acid [1]
SMILES OC(=0O)CNC(=0)C=C [1]

Core Principles of NMR Spectrum Interpretation

To analyze an NMR spectrum of N-Acryloylglycine, you would focus on interpreting these key features,

which are general principles of NMR [3]:
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e Chemical Shift (8): This identifies the electronic environment of a nucleus. Different proton groups in
the molecule will resonate at characteristic chemical shift ranges (e.g., the vinyl protons from the
acryloyl group will have distinct shifts compared to the methylene protons of glycine) [3].

¢ Integration: The area under a signal is proportional to the number of nuclei giving rise to that signal.
In a ("\text{H} )-NMR spectrum, this would confirm the ratio of different proton types [3].

e Multiplicity and Scalar Coupling (J): The splitting of a signal (e.g., singlet, doublet, triplet) provides
information about the number of protons on adjacent atoms. This is determined by the ( n+1) rule
and the coupling constant ( J ), which is a measure of the coupling strength [3].

Generalized Protocol for NMR Analysis

The following diagram outlines a general workflow for conducting and analyzing a solution-state NMR
experiment, which is applicable to characterizing a compound like N-Acryloylglycine. This workflow

synthesizes standard NMR practices [3] [4].
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Sample Preparation
(Dissolve in deuterated solvent)

Data Acquisition
(Run 1H, 13C, etc. experiments)

Spectrum Processing
(Fourier Transform, Phase, Baseline)

Signal Assignment

(Chemical Shift, Integration, Multiplicity)

Signals Assigned
and Consistent?

Structural Verification
(Compare with predicted/published data)

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s663276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Generalized workflow for NMR analysis of a small molecule.

How to Proceed Without Published Spectral Data

Since a published spectrum for N-Acryloylglycine is not available in the current literature based on my

search, you have a few options to proceed:

¢ Predict the Spectrum: Use modern NMR prediction software (commercially available or open-
source) to generate a theoretical ( M1\text{H} )- and ( *13\text{C} )-NMR spectrum based on the
molecular structure. This will give you estimated chemical shifts and coupling patterns.

¢ Run the Experiment: If you have access to the compound and an NMR spectrometer, you can
acquire the experimental data yourself by following the workflow above.

e Specialized Search: You may need to perform a deeper search in specialized chemistry databases
or patent literature, which was not covered in this search.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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